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molecular formula C14H23N5 B8282437 4-Cyclopentyl-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine

4-Cyclopentyl-6-(4-methylpiperazin-1-yl)pyrimidin-2-amine

Cat. No. B8282437
M. Wt: 261.37 g/mol
InChI Key: XRRHZMPFHWPMIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08716475B2

Procedure details

A solution of crude 2-amino-4-chloro-6-cyclopentylpyrimidine (92 mg, 0.47 mmol), and N-methyl piperazine (0.15 mL, 1.4 mmol) in EtOH (2 mL) was heated at 70° C. for 2 h. The reaction was cooled to rt and concentrated and the crude residue chromatographed (2 M NH3 in MeOH/CH2Cl2) to yield an oil (81 mg, 66%). MS (ESI): mass calcd. for C14H23N5, 261.2; m/z found, 262.3 [M+H]+. 1H NMR (CDCl3): 5.85 (s, 1H), 4.78 (s, 2H), 3.59 (t, J=5.0, 4H), 2.81 (q, J=8.7, 1H), 2.44 (t, J=5.0, 4H), 2.32 (s, 3H), 2.04-1.89 (m, 2H), 1.82-1.59 (m, 6H).
Name
2-amino-4-chloro-6-cyclopentylpyrimidine
Quantity
92 mg
Type
reactant
Reaction Step One
Name
N-methyl piperazine
Quantity
0.15 mL
Type
reactant
Reaction Step One
Name
EtOH
Quantity
2 mL
Type
solvent
Reaction Step One
Name
oil
Yield
66%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[N:7]=[C:6](Cl)[CH:5]=[C:4]([CH:9]2[CH2:13][CH2:12][CH2:11][CH2:10]2)[N:3]=1.[CH3:14][N:15]1[CH2:20][CH2:19][NH:18][CH2:17][CH2:16]1>CCO>[CH:9]1([C:4]2[CH:5]=[C:6]([N:18]3[CH2:19][CH2:20][N:15]([CH3:14])[CH2:16][CH2:17]3)[N:7]=[C:2]([NH2:1])[N:3]=2)[CH2:13][CH2:12][CH2:11][CH2:10]1

Inputs

Step One
Name
2-amino-4-chloro-6-cyclopentylpyrimidine
Quantity
92 mg
Type
reactant
Smiles
NC1=NC(=CC(=N1)Cl)C1CCCC1
Name
N-methyl piperazine
Quantity
0.15 mL
Type
reactant
Smiles
CN1CCNCC1
Name
EtOH
Quantity
2 mL
Type
solvent
Smiles
CCO

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
the crude residue chromatographed (2 M NH3 in MeOH/CH2Cl2)

Outcomes

Product
Name
oil
Type
product
Smiles
C1(CCCC1)C1=NC(=NC(=C1)N1CCN(CC1)C)N
Measurements
Type Value Analysis
AMOUNT: MASS 81 mg
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 65.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.